7α-Hydroxy-3-oxocholan-24-oic-2,2,4,4-D4 Acid
7α-Hydroxy-3-oxocholan-24-oic-2,2,4,4-D4 Acid
Brand Name:
Vulcanchem
CAS No.:
99102-72-4
VCID:
VC0149577
InChI:
InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,20-,22+,23+,24-/m1/s1/i8D2,12D2
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C24H34D4O4
Molecular Weight:
394.59
7α-Hydroxy-3-oxocholan-24-oic-2,2,4,4-D4 Acid
CAS No.: 99102-72-4
Reference Standards
VCID: VC0149577
Molecular Formula: C24H34D4O4
Molecular Weight: 394.59
Purity: >95%
CAS No. | 99102-72-4 |
---|---|
Product Name | 7α-Hydroxy-3-oxocholan-24-oic-2,2,4,4-D4 Acid |
Molecular Formula | C24H34D4O4 |
Molecular Weight | 394.59 |
IUPAC Name | (4R)-4-[(5R,7R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-7-hydroxy-10,13-dimethyl-3-oxo-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,20-,22+,23+,24-/m1/s1/i8D2,12D2 |
SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C |
Purity | >95% |
PubChem Compound | 131708873 |
Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume